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Pharmacokinetics and Sex-Based Differences

Usaramine (URM) is a retronecine-type pyrrolizidine alkaloid (PA), and its metabolism includes conversion

to usaramine N-oxide (UNO). Studies in Sprague-Dawley rats have revealed significant sex-based

differences in its processing [1].

The table below summarizes key pharmacokinetic parameters after administration to rats:

Parameter

Administration Route &
Dose

Male Rats

Female Rats

AUC(_{0-t}) (URM)

AUC(_{0-t}) (UNO)

Clearance (URM)

AUC(_{0-t}) (URM)

AUC(_{0-t}) (UNO)

Intravenous (1 mg/kg)

Intravenous (1 mg/kg)

Intravenous (1 mg/kg)

Oral (10 mg/kg)

Oral (10 mg/kg)

363 + 65 ng/mL*h

172 + 32 ng/mL*h

2.77 +0.50 L/h/kg

1,960 + 208
ng/mL*h

1,637 + 246
ng/mL*h

744 + 122 ng/mL*h

30.7 £ 7.4 ng/mL*h

1.35 + 0.19 L/h/kg

6,073 + 488
ng/mL*h

300 + 62 ng/mL*h
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Administration Route &

Parameter Male Rats Female Rats
Dose

Oral Bioavailability Oral (10 mg/kg) 54.0% 81.7%

(URM)

These findings indicate that female rats exhibit higher systemic exposure to URM due to significantly

lower clearance, while male rats more extensively metabolize URM into its N-oxide form (UNO) [1].

Structure-Dependent Toxicity Profile

The toxicity of PAs, including usaramine, is strongly influenced by their chemical structure [2].

¢ Necine Base Type: PAs with a 1,2-unsaturated necine base (like retronecine and otonecine types)
are generally toxic. Usaramine is a retronecine-type PA. Saturated necine bases (e.g., platynecine
type) are considered less toxic [2].

o Esterification Degree: Toxicity is also influenced by the degree of esterification. Retronecine-type
PAs can be monoesters, noncyclic diesters, or cyclic diesters, with the twelve-membered cyclic
diesters (e.g., Retrorsine) being particularly potent inducers of apoptosis in liver cells [2].

This structure-dependent toxicity can be visualized in the following diagram, which shows the general

pathway from PA exposure to cellular effects:
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Key Experimental Protocols

The data presented is derived from specific, validated experimental methods. Here are the protocols for the

key assays cited.

LC-MS-MS Method for Quantifying URM and UNO

This method was used to determine the concentration of URM and its metabolite UNO in rat plasma for the

pharmacokinetic study [1].

e Sample Preparation: A 10-pL aliquot of rat plasma was mixed with 10 yL of internal standard
(senecionine, 100 ng/mL). Proteins were precipitated by adding 90 uL of a 1:1 (v/v)
acetonitrile/methanol mixture. The mixture was vortexed, centrifuged, and the supernatant was
injected into the LC-MS/MS system [1].

¢ Instrumentation & Chromatography:
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System: SCIEX Triple Quad 5500 mass spectrometer coupled with a Waters Acquity UPLC
system.

Column: Waters UPLC BEH C18 (50 x 2.1 mm, 1.7 ym), maintained at 45°C.

Mobile Phase: A) 0.1% formic acid with 5 mM ammonium acetate in water; B) 0.1% formic acid
in acetonitrile/methanol (9:1, v/v).

Gradient Elution: Flow rate of 0.5 mL/min, starting at 10% B, ramping to 60% B over 1.0 min,
then to 95% B, before re-equilibration [1].

e Mass Spectrometry Detection:

o

o

[e]

lonization Mode: Positive electrospray ionization (ESI+).

Detection: Multiple Reaction Monitoring (MRM).

MRM Transitions: m/z 352.1 - 120.0 for URM, m/z 368.1 - 120.0 for UNO, and m/z
336.1—-120.1 for the internal standard (senecionine) [1].

e Method Validation: The method was validated per FDA guidelines, demonstrating selectivity, linearity
(1-2,000 ng/mL for both analytes), accuracy, and precision [1].

In Vitro Cytotoxicity Assessment (HCS Assay)

This high-content screening assay was used to evaluate the structure-dependent cytotoxicity of various PAs

in HepaRG cells, a model relevant to human liver toxicity [2].

e Cell Culture: Differentiated human HepaRG hepatocyte cells were cultured and treated with PAs for
24 hours [2].

¢ Viability Assay: Cell viability was determined using a Cell Counting Kit-8 (CCK-8). After treatment,
the CCK-8 reagent was added, and the absorbance at 450 nm was measured to calculate the viability
rate [2].

¢ High-Content Screening (HCS): Treated cells were stained with a panel of fluorescent probes to
simultaneously measure multiple parameters of cell health [2]:

o

[e]

[e]

[e]

[e]

o

Hoechst 33342: Labels cell nuclei for counting.

MitoTracker Red: Assesses mitochondrial membrane potential.
ER-Tracker Green: Labels the endoplasmic reticulum.
DCFH-DA: Measures total reactive oxygen species (ROS).
Fluo-4: Detects intracellular calcium ions.

BODIPY: Evaluates neutral lipid metabolism.

¢ Analysis: Fluorescence was measured using a high-content imaging system. Changes in
fluorescence intensity and distribution provide quantitative data on oxidative stress, organelle
damage, and metabolic disruption [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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